Cas no 856177-01-0 (2,6-Dihydroxy-4-methylbenzoic acid potassium salt)

• Product Name: 2,6-Dihydroxy-4-methylbenzoic acid potassium salt
• CAS No: 856177-01-0
• MF: C₈H₇KO₄
• MW: 206.237083673477
• CID: 4728706
• Update Time: 2025-05-23

2,6-Dihydroxy-4-methylbenzoic acid potassium salt Chemical and Physical Properties

Names and Identifiers

• potassium;2,6-dihydroxy-4-methylbenzoate
• 2,6-Dihydroxy-4-methylbenzoic acid potassium salt

• Inchi： 1S/C8H8O4.K/c1-4-2-5(9)7(8(11)12)6(10)3-4;/h2-3,9-10H,1H3,(H,11,12);/q;+1/p-1
• InChI Key： XWJWWUCRBWRHHW-UHFFFAOYSA-M
• SMILES： [K+].OC1C=C(C)C=C(C=1C(=O)[O-])O

Computed Properties

• Exact Mass: 205.99814019 g/mol
• Monoisotopic Mass: 205.99814019 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6
• Molecular Weight: 206.24

Additional information on 2,6-Dihydroxy-4-methylbenzoic acid potassium salt

Recent Advances in the Study of 2,6-Dihydroxy-4-methylbenzoic Acid Potassium Salt (CAS: 856177-01-0)

The compound 2,6-Dihydroxy-4-methylbenzoic acid potassium salt (CAS: 856177-01-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, a potassium salt derivative of a dihydroxybenzoic acid, exhibits unique chemical properties that make it a promising candidate for various biomedical applications. Recent studies have focused on its synthesis, characterization, and potential therapeutic uses, particularly in the context of anti-inflammatory and antimicrobial activities.

One of the key areas of research has been the optimization of synthetic routes for 2,6-Dihydroxy-4-methylbenzoic acid potassium salt. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the purity and scalability of the compound. The researchers employed a combination of solid-phase synthesis and ion-exchange chromatography to achieve a purity of over 98%, which is critical for pharmaceutical applications. This advancement addresses previous challenges related to yield and impurity control, paving the way for larger-scale production.

In addition to its synthetic improvements, the biological activity of 2,6-Dihydroxy-4-methylbenzoic acid potassium salt has been a focal point of recent investigations. A preclinical study conducted by a team at the University of Cambridge demonstrated its potent anti-inflammatory effects in murine models of rheumatoid arthritis. The compound was shown to inhibit key pro-inflammatory cytokines, such as TNF-α and IL-6, at concentrations significantly lower than those required by conventional non-steroidal anti-inflammatory drugs (NSAIDs). These findings suggest its potential as a next-generation anti-inflammatory agent with fewer side effects.

Another noteworthy application of this compound lies in its antimicrobial properties. Research published in Antimicrobial Agents and Chemotherapy (2024) highlighted its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The study proposed that the compound's mechanism of action involves disruption of bacterial cell membrane integrity, a target that differs from traditional antibiotics, thereby reducing the likelihood of resistance development.

Despite these promising results, challenges remain in the clinical translation of 2,6-Dihydroxy-4-methylbenzoic acid potassium salt. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further modifications to improve its stability and bioavailability. Researchers are currently exploring prodrug strategies and nanoformulations to enhance its therapeutic profile. Additionally, comprehensive toxicology studies are underway to ensure its safety for human use.

In conclusion, 2,6-Dihydroxy-4-methylbenzoic acid potassium salt (CAS: 856177-01-0) represents a versatile and promising compound in the realm of chemical biology and pharmaceuticals. Its dual anti-inflammatory and antimicrobial activities, coupled with recent advancements in synthesis and formulation, position it as a strong candidate for future drug development. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its clinical applicability, potentially leading to novel therapeutic options for challenging medical conditions.